5-bromo-N-(4-fluoro-3-nitrophenyl)-2-methoxybenzamide

• IUPAC Name: 5-bromo-N-(4-fluoro-3-nitrophenyl)-2-methoxybenzamide
• InChI: InChI=1S/C14H10BrFN2O4/c1-22-13-5-2-8(15)6-10(13)14(19)17-9-3-4-11(16)12(7-9)18(20)21/h2-7H,1H3,(H,17,19)
• InChI Key: MFGHXRYMPZWVQM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)C(=O)NC2=CC(=C(C=C2)F)[N+](=O)[O-]
• Molecular Formula: C14H10BrFN2O4
• Molecular Weight: 369.14 g/mol

Description

5-bromo-N-(4-fluoro-3-nitrophenyl)-2-methoxybenzamide is a chemical compound that belongs to the class of benzamide derivatives. It is also known as BFN and is used in scientific research for its unique properties.

Mechanism of Action

The mechanism of action of BFN is not fully understood. However, it is believed to exert its therapeutic effects by modulating various cellular signaling pathways, including the NF-κB pathway and the MAPK pathway.
Biochemical and Physiological Effects:
BFN has been shown to exhibit various biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to suppress the activation of NF-κB. BFN has also been shown to induce cell cycle arrest and apoptosis in cancer cells. Additionally, BFN has been found to inhibit the growth of various bacterial strains, including MRSA and E. coli.

Advantages and Limitations for Lab Experiments

One of the advantages of using BFN in lab experiments is its unique chemical structure, which allows for the exploration of its potential therapeutic properties. However, one limitation of using BFN is its low solubility in aqueous solutions, which can make it difficult to work with.

Future Directions

There are several future directions for the study of BFN. One area of research is the development of more efficient synthesis methods for BFN. Another area of research is the exploration of its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of BFN and its potential therapeutic applications in various diseases.
Conclusion:
In conclusion, 5-bromo-N-(4-fluoro-3-nitrophenyl)-2-methoxybenzamide is a chemical compound that has shown potential therapeutic properties. Its unique chemical structure and various biochemical and physiological effects make it a promising candidate for further scientific research. However, more studies are needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of BFN involves the reaction of 5-bromo-2-methoxybenzoic acid with 4-fluoro-3-nitroaniline in the presence of a coupling agent such as N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to obtain pure BFN.

Scientific Research Applications

BFN is used in scientific research for its potential therapeutic properties. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-microbial activities. BFN has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.